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Compound of Interest

Compound Name: Geninthiocin

CAS No.: 158792-27-9

Cat. No.: B130505 Get Quote

Executive Summary & Hazard Profile
Geninthiocin is a highly potent, 35-membered macrocyclic thiopeptide antibiotic produced by

Streptomyces species (e.g., sp. ICN19). Unlike common aminoglycosides or beta-lactams,

Geninthiocin exhibits nanomolar cytotoxicity against mammalian cells (e.g., IC50 of ~6 nM

against A549 lung carcinoma cells).

Operational Criticality: Due to its significant cytotoxicity and thermal stability, Geninthiocin
cannot be treated as standard biological waste. It must be managed as Hazardous Chemical

Waste (specifically targeting the cytotoxic/antineoplastic waste stream where applicable) to

prevent environmental release and personnel exposure.

Mechanism of Action: Geninthiocin inhibits protein synthesis by binding to the 50S ribosomal

subunit and blocking the binding of elongation factor Tu (EF-Tu). Its structural rigidity, conferred

by multiple thiazole and oxazole rings, grants it resistance to standard hydrolysis and thermal

degradation.

Physical & Chemical Properties for Disposal
Data consolidated for operational decision-making.
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Property Specification Operational Implication

Class Thiopeptide Antibiotic
High structural stability;

resistant to proteolysis.

Cytotoxicity High (IC50 ~6-22 nM)

Handle as Cytotoxic Agent. Do

not use standard "antibiotic"

drain disposal limits.

Thermal Stability Heat Stable

Do NOT Autoclave.

Autoclaving may aerosolize

the compound or fail to

deactivate it.

Solubility DMSO, Methanol
Organic solvents increase skin

permeation risk.

RCRA Status Not P/U Listed (typically)

Classify as "Toxic"

characteristic or "Non-RCRA

Regulated Hazardous Waste"

destined for incineration.

Validated Disposal Workflows
A. The "No-Drain" Rule
Under no circumstances should Geninthiocin stock solutions, aliquots, or contaminated media

be discharged into the sanitary sewer. The compound's high potency against Gram-positive

bacteria and mammalian cells poses a significant risk to wastewater treatment biology and

aquatic ecosystems.

B. Solid Waste (Contaminated Consumables)
Items: Pipette tips, tubes, gloves, weighing boats.

Segregation: Do not mix with general biohazard waste (red bags) destined for autoclaving.

Containment: Place in a rigid, sealable container labeled "Hazardous Chemical Debris -

Cytotoxic."
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Note: If your facility uses "Yellow Bins" for trace chemotherapy waste, this is the

appropriate stream.

Disposal Path: High-temperature incineration (>1000°C).

C. Liquid Waste (Stock Solutions & Media)
Items: Expired DMSO stocks, cell culture supernatant.

Collection: Collect in a dedicated High-Density Polyethylene (HDPE) or glass waste carboy.

Labeling: Label clearly with full chemical name ("Geninthiocin"), solvent composition (e.g.,

"DMSO 90%, Geninthiocin <1%"), and hazard warnings ("Toxic," "Cytotoxic").

Deactivation:Do not attempt chemical neutralization (e.g., bleach) in the lab. Thiopeptides

can form unpredictable byproducts. Rely on off-site thermal destruction.

Workflow Visualization
The following diagram outlines the logical decision tree for Geninthiocin waste, ensuring no

cross-contamination with biological waste streams.
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Geninthiocin Waste Generated
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Click to download full resolution via product page

Figure 1: Decision matrix for Geninthiocin waste streams. Note the explicit prohibition of

autoclaving and drain disposal.

Emergency Spill Protocol
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Because Geninthiocin is often dissolved in DMSO (a skin penetrant), spills require immediate,

specific action.

Evacuate & Isolate: Clear the immediate area. If the spill is >10mL of high-concentration

stock, evacuate the lab.

PPE Upgrade: Don double nitrile gloves and safety goggles. If powder is spilled, wear an

N95 or P100 respirator to prevent inhalation.

Containment:

Liquid (DMSO): Cover with absorbent pads. Do not use water immediately, as DMSO

reacts exothermically with water, potentially aerosolizing the antibiotic.

Powder: Cover with a damp paper towel (dampened with water) to prevent dust

generation, then wipe up.

Cleanup: Clean the area with a soap/water solution after the bulk material is removed. Place

all cleanup materials into the Hazardous Chemical Waste container.

Scientific Rationale & Causality
Why do we strictly incinerate?

Thermal Stability: Research into thiopeptides like Geninthiocin and Thiostrepton confirms

they maintain antimicrobial activity even after exposure to elevated temperatures. Standard

autoclaving (121°C for 20 min) is insufficient to break the thiazole-peptide bonds, leading to

the release of active antibiotics into municipal waste streams if treated as "biohazard" only.

Cytotoxicity: The isolation of Ala-geninthiocin and related congeners from Streptomyces sp.

[1] ICN19 demonstrated IC50 values as low as 6 nM against human lung carcinoma cells.[1]

This places the compound in a toxicity class similar to chemotherapeutic agents,

necessitating containment protocols that protect lab staff from chronic low-level exposure.

References
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Thiopeptide Structure & Stability: Sajid, I., et al. (2008). Val-Geninthiocin: Structure

Elucidation and MS Fragmentation of Thiopeptide Antibiotics Produced by Streptomyces sp.

RSF18. [1][3]

General Laboratory Waste Safety: National Institutes of Health (NIH). Waste Disposal Guide

- Chemical Waste.

Cytotoxic Waste Management: Occupational Safety and Health Administration (OSHA).

Controlling Occupational Exposure to Hazardous Drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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